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Baz2-icr is a potent, selective, and cell-active small molecule inhibitor of the bromodomains of
BAZ2A (Bromodomain adjacent to zinc finger domain protein 2A) and BAZ2B.[1][2][3][4][5] As
an epigenetic chemical probe, it serves as a critical tool for studying the biological functions of
these proteins in chromatin remodeling and gene regulation.[1][4][6][7] This guide provides a
detailed overview of its mechanism of action, supported by quantitative data, experimental
protocols, and visual diagrams.

Core Mechanism of Action

Baz2-icr functions as a competitive antagonist of the BAZ2A and BAZ2B bromodomains.[2]
These bromodomains are "reader" modules that recognize and bind to acetylated lysine
residues on histone tails, a key post-translational modification associated with active chromatin
states.[8][9] By occupying the acetyl-lysine binding pocket of the BAZ2 bromodomains, Baz2-
icr prevents their interaction with histones, thereby displacing them from chromatin.[1][2] This
inhibition disrupts the downstream functions of BAZ2A and BAZ2B, which are implicated in the
regulation of noncoding RNAs and chromatin remodeling.[4][6][7]
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BAZ2A is a core component of the Nucleolar Remodeling Complex (NoRC), which is involved
in the silencing of ribosomal RNA (rRNA) transcription by recruiting histone modifying enzymes
and DNA methyltransferases.[3][7] BAZ2B is thought to be involved in regulating the
mobilization of nucleosomes along DNA.[3] The function of BAZ2B is less characterized, but it
is known to be a regulatory subunit of the ATP-dependent chromatin remodeling complexes
BRF1 and BRF5.[9]

Quantitative Data Summary

The potency and selectivity of Baz2-icr have been characterized through various biochemical
and biophysical assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Binding Affinity and Potency of Baz2-icr

Target IC50 (nM) Kd (nM) Assay Method

AlphaScreen[2],
Isothermal Titration
Calorimetry (ITC)[2][7]
[10]

BAZ2A 130[1][2][3] 109[1][2][3]

AlphaScreen[2],
Isothermal Titration
Calorimetry (ITC)[7]
[10]

BAZ2B 180[1][2][3] 170[2][3][10]

Table 2: Selectivity Profile of Baz2-icr
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Selectivity Fold (vs.

Off-Target Assay Method
BAZ2AIB)
Thermal Shift Assay[2][7][11],
CECR2 10-15 fold[1][2][3][5] Isothermal Titration
Calorimetry (ITC)[7][11]
Other Bromodomains >100 fold[1][2][3][5] Thermal Shift Assay[2][7][11]
BRD4 No displacement from Fluorescence Recovery After
chromatin[2] Photobleaching (FRAP)[2]
Panel of 55 Receptors and lon No significant activity at 10 Radioligand Binding Assays
Channels MM[10] (Cerep screen)[2]

Table 3: Physicochemical and Pharmacokinetic Properties of Baz2-icr

Property Value
Solubility (D20) 25 mM[1][2]
LogD 1.05[1][2]
Mouse Bioavailability (F) 70%[1][2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway affected by Baz2-icr and a typical
experimental workflow for its characterization.
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Figure 1: BAZ2A-mediated Transcriptional Repression Pathway

Click to download full resolution via product page

Caption: BAZ2A-mediated transcriptional repression at ribosomal DNA and its inhibition by
Baz2-icr.
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Figure 2: Experimental Workflow for Baz2-icr Characterization
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Caption: A typical workflow for the preclinical characterization of Baz2-icr.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Isothermal Titration Calorimetry (ITC)

Objective: To determine the dissociation constant (Kd), enthalpy (AH), and entropy (AS) of
binding between Baz2-icr and the BAZ2A/B bromodomains.
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Methodology:

Recombinant BAZ2A and BAZ2B bromodomain proteins are expressed and purified.

e The proteins are extensively dialyzed against the ITC buffer (e.g., 50 mM HEPES pH 7.5,
150 mM NacCl).

e Baz2-icr is dissolved in the same ITC buffer.
o The sample cell of the ITC instrument is filled with the protein solution (typically 10-20 uM).
e The injection syringe is filled with the Baz2-icr solution (typically 100-200 pM).

e Aseries of small injections (e.g., 2-5 pL) of the Baz2-icr solution into the protein solution are
performed at a constant temperature (e.g., 25°C).

e The heat change associated with each injection is measured.

e The resulting data are fitted to a suitable binding model (e.g., one-site binding model) to
determine the thermodynamic parameters of the interaction.[7]

AlphaScreen Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Baz2-icr for the
interaction between BAZ2A/B bromodomains and an acetylated histone peptide.

Methodology:
o Abiotinylated peptide corresponding to an acetylated histone tail (e.g., H4K16ac) is used.
e Recombinant GST-tagged BAZ2A or BAZ2B bromodomain is used.

o Streptavidin-coated donor beads and anti-GST antibody-conjugated acceptor beads are
utilized.

 In a microplate, the biotinylated peptide, GST-tagged bromodomain, and varying
concentrations of Baz2-icr are incubated.

e The donor and acceptor beads are added to the wells and incubated in the dark.
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« If the bromodomain binds to the peptide, the donor and acceptor beads are brought into
close proximity.

» Upon excitation at 680 nm, the donor bead releases singlet oxygen, which excites the
acceptor bead, resulting in light emission at 520-620 nm.

e The signal is measured using a suitable plate reader. The IC50 value is calculated from the
dose-response curve.

Fluorescence Recovery After Photobleaching (FRAP)

Objective: To confirm the engagement of Baz2-icr with BAZ2A in living cells by measuring
changes in protein mobility.

Methodology:

e Human cells (e.g., U20S) are transfected with a plasmid encoding a GFP-tagged full-length
BAZ2A protein.[1]

e The transfected cells are treated with either vehicle control or Baz2-icr at a specific
concentration (e.g., 1 uM).[1]

» A specific region of interest within the nucleus of a cell expressing GFP-BAZ2A is
photobleached using a high-intensity laser.

e The recovery of fluorescence in the bleached region is monitored over time using time-lapse
microscopy.

e The rate of fluorescence recovery is proportional to the mobility of the GFP-tagged protein.

« Inhibition of BAZ2A binding to chromatin by Baz2-icr is expected to increase the mobile
fraction of GFP-BAZ2A, leading to a faster fluorescence recovery rate.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15571862/docs?utm_src=pdf-body#the-mechanism-of-action-of-baz2-icr-a-technical-guide
https://www.medchemexpress.com/baz2-icr.html
https://www.benchchem.com/product/b15571862/docs?utm_src=pdf-body#the-mechanism-of-action-of-baz2-icr-a-technical-guide
https://www.medchemexpress.com/baz2-icr.html
https://www.benchchem.com/product/b15571862/docs?utm_src=pdf-body#the-mechanism-of-action-of-baz2-icr-a-technical-guide
https://www.medchemexpress.com/baz2-icr.html
https://www.chemicalprobes.org/baz2-icr
https://www.benchchem.com/product/b15571862?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571862?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

References

°
~ » [6)] EaN w N -

. medchemexpress.com [medchemexpress.com]

. Probe BAZ2-ICR | Chemical Probes Portal [chemicalprobes.org]
. BAZ2-ICR, 1665195-94-7 | BroadPharm [broadpharm.com]

. DSpace [repository.icr.ac.uk]

. BAZ2-ICR | Bromodomains | Tocris Bioscience [tocris.com]

. researchgate.net [researchgate.net]

. Structure Enabled Design of BAZ2-ICR, A Chemical Probe Targeting the Bromodomains of

BAZ2A and BAZ2B - PMC [pmc.ncbi.nim.nih.gov]

e 8.
e O.

Gene - BAZ2B [maayanlab.cloud]

academic.oup.com [academic.oup.com]

e 10. BAZ2-ICR | Structural Genomics Consortium [thesgc.org]

e 11. pubs.acs.org [pubs.acs.org]

» To cite this document: BenchChem. [The Mechanism of Action of Baz2-icr: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571862/docs#the-mechanism-of-action-of-baz2-
icr-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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